Cas no 922058-85-3 (3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922058-85-3
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6021025
• PubChem ID: 40889560
• Update Time: 2025-05-21

3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 3-chloro-4-methyl-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• F2278-0171
• AKOS021925676
• 3-chloro-4-methyl-N~1~-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide
• 922058-85-3
• BRD-K18544867-001-01-2

• Inchi： 1S/C17H17ClN2O3S/c1-11-3-6-14(10-15(11)18)24(22,23)19-13-5-7-16-12(9-13)4-8-17(21)20(16)2/h3,5-7,9-10,19H,4,8H2,1-2H3
• InChI Key： PRMGTNKZPLQQGC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3C)(=O)=O)=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 3-Chloro-4-Methyl-N-(1-Methyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzene-1-Sulfonamide (CAS No. 922058-85-3)

The compound 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922058-85-3) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with chlorine and methyl groups. The tetrahydroquinoline moiety further enhances its chemical versatility and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems. The sulfonamide group is known for its strong electron-withdrawing properties, which significantly influence the electronic characteristics of the molecule. This makes it an ideal candidate for exploring various electronic and optical properties in materials science applications.

One of the most notable applications of 3-chloro-4-methyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate key cellular pathways has been extensively studied in recent clinical trials.

In addition to its pharmacological applications, this compound has also been explored for its potential in organic electronics. The tetrahydroquinoline moiety contributes to the molecule's conjugation length, enhancing its ability to conduct electricity at the molecular level. This property has led to its investigation as a component in organic light-emitting diodes (OLEDs) and flexible electronics.

Recent studies have also focused on the environmental impact of 3-chloro-4-methyl-N-(1-methyl-2-oxy... compounds. Researchers have developed green synthesis methods that minimize the use of hazardous solvents and reduce waste generation during production. These eco-friendly approaches align with global efforts to promote sustainable chemistry practices.

The structural complexity of this compound presents both challenges and opportunities for chemists. While its synthesis requires precise control over reaction conditions, it also offers a platform for exploring novel chemical transformations and catalytic mechanisms. Collaborative efforts between academic institutions and industry partners have significantly advanced our understanding of this compound's potential applications.

In conclusion, 3-chloro... (CAS No. 922058...) stands as a testament to the ingenuity of modern chemical research. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable compound.